Cas no 304858-67-1 ((3-cyano-5-fluorophenyl)boronic acid)

• Product Name: (3-cyano-5-fluorophenyl)boronic acid
• CAS No: 304858-67-1
• Molecular Formula: C₇H₅BNO₂F
• Molecular Weight: 164.9295
• MDL: MFCD09263608
• CID: 67563
• PubChem ID: 23435605

(3-cyano-5-fluorophenyl)boronic acid Properties

Names and Identifiers

• 3-Cyano-5-fluorophenylboronic acid
• 3-Cyano-5-fluorobenzeneboronic acid
• (3-Cyano-5-fluorophenyl)boronic acid
• 1-Butanethiol,AcroSeal
• 3-Borono-5-fluorobenzonitrile
• Boronic acid,(3-cyano-5-fluorophenyl)-(9CI)

• MDL： MFCD09263608
• InChIKey： DLYWCECHXBOCAS-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5BFNO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3,11-12H
• SMILES： FC1=CC(C#N)=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 165.04000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 12

Experimental Properties

• LogP: -0.62282
• PSA: 64.25000
• Boiling Point: 343.1°C at 760 mmHg
• Density: 1.35

(3-cyano-5-fluorophenyl)boronic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

(3-cyano-5-fluorophenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents